Cas no 1823511-02-9 (tert-Butyl 4-(2-bromoethyl)benzylcarbamate)

• Product Name: tert-Butyl 4-(2-bromoethyl)benzylcarbamate
• CAS No: 1823511-02-9
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 5691430
• PubChem ID: 72207052
• Update Time: 2025-11-06

tert-Butyl 4-(2-bromoethyl)benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-bromoethyl)benzylcarbamate
• tert-Butyl4-(2-bromoethyl)benzylcarbamate
• 1823511-02-9
• Carbamic acid, N-[[4-(2-bromoethyl)phenyl]methyl]-, 1,1-dimethylethyl ester
• tert-Butyl [4-(2-bromoethyl)benzyl]carbamate

• Inchi： 1S/C14H20BrNO2/c1-14(2,3)18-13(17)16-10-12-6-4-11(5-7-12)8-9-15/h4-7H,8-10H2,1-3H3,(H,16,17)
• InChI Key： JIILHSPIMUXCND-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.06774g/mol
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 400.9±33.0 °C(Predicted)
• pka: 12.25±0.46(Predicted)

Additional information on tert-Butyl 4-(2-bromoethyl)benzylcarbamate

Comprehensive Overview of tert-Butyl 4-(2-bromoethyl)benzylcarbamate (CAS No. 1823511-02-9)

tert-Butyl 4-(2-bromoethyl)benzylcarbamate (CAS No. 1823511-02-9) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a tert-butyl carbamate group attached to a benzyl ring, further substituted with a 2-bromoethyl moiety. This unique combination of functional groups makes it a versatile building block for drug discovery and material science applications. Researchers frequently employ this compound in peptide coupling reactions, protecting group strategies, and as a precursor for bioconjugation techniques.

The growing interest in small molecule therapeutics and targeted drug delivery systems has significantly increased the relevance of tert-Butyl 4-(2-bromoethyl)benzylcarbamate in modern chemistry. Its bromoethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the carbamate functionality provides stability under various reaction conditions. Recent publications highlight its use in developing protein degraders (PROTACs) and covalent inhibitors, addressing current trends in precision medicine and undruggable target exploration.

From a synthetic chemistry perspective, the compound's CAS No. 1823511-02-9 has become a frequently searched identifier among medicinal chemists investigating structure-activity relationships (SAR). The tert-butyloxycarbonyl (Boc) protecting group offers orthogonal protection compatibility with Fmoc-based solid-phase peptide synthesis, making it valuable for combinatorial chemistry approaches. Analytical data shows optimal performance in HPLC purification systems with retention characteristics influenced by its lipophilic benzyl core and polar carbamate terminus.

Recent advancements in click chemistry applications have further expanded the utility of tert-Butyl 4-(2-bromoethyl)benzylcarbamate. The bromoethyl side chain can be readily converted to azido or thiol derivatives for bioorthogonal conjugation, addressing the pharmaceutical industry's need for antibody-drug conjugates (ADCs) and fluorescent probes. Stability studies indicate excellent shelf life when stored under inert conditions, though the bromine substituent necessitates protection from light to prevent potential degradation.

The compound's role in catalytic asymmetric synthesis has gained attention following breakthroughs in chiral auxiliary methodologies. Its benzyl carbamate framework serves as an effective directing group for C-H activation transformations, particularly in constructing sterically hindered architectures common in kinase inhibitors. Computational chemistry models suggest favorable binding geometries when incorporated into pharmacophore designs targeting protein-protein interactions.

Environmental and safety considerations for CAS No. 1823511-02-9 follow standard laboratory protocols for bromoalkyl compounds. Modern green chemistry approaches have developed alternative synthetic routes minimizing hazardous byproducts, responding to the industry's shift toward sustainable manufacturing. The compound's logP value and solubility profile make it particularly suitable for medicinal chemistry optimization workflows requiring balanced lipophilicity parameters.

Emerging applications in material science exploit the compound's ability to form self-assembled monolayers (SAMs) on metallic surfaces. The terminal bromine allows subsequent functionalization with various nanoparticle coatings, creating hybrid materials for sensor development and catalysis. These interdisciplinary uses demonstrate how tert-Butyl 4-(2-bromoethyl)benzylcarbamate bridges traditional organic synthesis with cutting-edge nanotechnology applications.

Analytical characterization of 1823511-02-9 typically involves comprehensive NMR spectroscopy (including ¹H, ¹³C, and 2D techniques) to confirm the regiochemical purity of the bromoethyl substitution. Mass spectrometry data consistently shows the expected molecular ion peak with characteristic fragmentation patterns of the Boc group. These analytical features provide crucial quality control parameters for researchers sourcing this compound for high-throughput screening libraries.

The pharmaceutical industry's focus on covalent drug discovery has renewed interest in bromoethyl-containing scaffolds like tert-Butyl 4-(2-bromoethyl)benzylcarbamate. Its balanced reactivity profile enables selective modification of cysteine residues in biological targets while maintaining stability during ADME screening. Recent patent literature reveals innovative applications in proteolysis-targeting chimeras and allosteric modulator development, positioning this compound as a valuable tool in next-generation therapeutics research.